Cas no 1235375-68-4 (2-(4-ethoxyphenyl)-N-1-(furan-2-yl)propan-2-ylacetamide)

• Product Name: 2-(4-ethoxyphenyl)-N-1-(furan-2-yl)propan-2-ylacetamide
• CAS No: 1235375-68-4
• MF: C₁₇H₂₁NO₃
• MW: 287.353544950485
• CID: 6532768
• Update Time: 2025-06-08

2-(4-ethoxyphenyl)-N-1-(furan-2-yl)propan-2-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-ethoxyphenyl)-N-1-(furan-2-yl)propan-2-ylacetamide
• 2-(4-ethoxyphenyl)-N-[1-(furan-2-yl)propan-2-yl]acetamide

• Inchi： 1S/C17H21NO3/c1-3-20-15-8-6-14(7-9-15)12-17(19)18-13(2)11-16-5-4-10-21-16/h4-10,13H,3,11-12H2,1-2H3,(H,18,19)
• InChI Key： CRBHBGLBANYNFH-UHFFFAOYSA-N
• SMILES： C(NC(C)CC1=CC=CO1)(=O)CC1=CC=C(OCC)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 2-(4-ethoxyphenyl)-N-1-(furan-2-yl)propan-2-ylacetamide

Introduction to 2-(4-ethoxyphenyl)-N-1-(furan-2-yl)propan-2-ylacetamide (CAS No: 1235375-68-4)

2-(4-ethoxyphenyl)-N-1-(furan-2-yl)propan-2-ylacetamide, identified by the chemical abstracts service number 1235375-68-4, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, featuring a complex aromatic and heterocyclic structure, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The presence of both 4-ethoxyphenyl and furan-2-yl substituents suggests a rich interplay of electronic and steric effects, which may contribute to its unique chemical and biological properties.

The structural framework of this compound consists of an acetamide moiety linked to a propyl chain, which is further substituted with a furan ring at the nitrogen position. The 4-ethoxyphenyl group introduces an electron-donating effect through the ethoxy substituent, while the furan-2-yl moiety adds a degree of rigidity and potential for hydrogen bonding interactions. Such structural features are often exploited in the design of bioactive molecules, as they can influence both binding affinity and metabolic stability.

Recent advancements in computational chemistry have enabled the detailed study of molecular interactions involving compounds like 2-(4-ethoxyphenyl)-N-1-(furan-2-yl)propan-2-ylacetamide. Molecular docking simulations have been employed to explore its potential binding modes with various biological targets, including enzymes and receptors implicated in therapeutic pathways. Preliminary studies suggest that this compound may exhibit inhibitory activity against certain key enzymes, making it a promising candidate for further investigation in drug development.

In the realm of medicinal chemistry, the synthesis of structurally diverse analogs is a cornerstone approach to identifying novel pharmacophores. The synthesis of 2-(4-ethoxyphenyl)-N-1-(furan-2-yl)propan-2-ylacetamide involves multi-step organic transformations, including condensation reactions, nucleophilic substitutions, and functional group modifications. The use of advanced synthetic methodologies has allowed for the efficient preparation of this compound in high purity, facilitating its incorporation into downstream biological assays.

One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. The combination of aromatic and heterocyclic components in its structure suggests versatility in modulating biological pathways. For instance, derivatives of this class have been explored for their anti-inflammatory and anti-proliferative properties. While further research is required to fully elucidate its mechanism of action, early preclinical data hint at its therapeutic promise.

The development of new drugs is often hampered by challenges such as poor solubility, rapid metabolism, or off-target effects. However, the inherent structural features of 2-(4-ethoxyphenyl)-N-1-(furan-2-yl)propan-2-ylacetamide may offer advantages in overcoming these hurdles. For example, the presence of polar functional groups like the amide and ether linkages can enhance solubility in aqueous media, while the aromatic rings provide opportunities for optimization to improve metabolic stability.

Collaborative efforts between synthetic chemists and biochemists are essential for maximizing the therapeutic potential of compounds like this one. High-throughput screening (HTS) techniques have been instrumental in identifying lead compounds with promising biological activity. By integrating HTS data with structure-based drug design principles, researchers can accelerate the optimization process and bring novel therapeutics to fruition more rapidly.

The future directions for research on 2-(4-ethoxyphenyl)-N-1-(furan-2-y)propan - 2 - ylacetamide (CAS No: 1235375 - 68 - 4) are multifaceted. Further exploration into its pharmacokinetic properties will be crucial for understanding its potential as a drug candidate. Additionally, investigation into its interaction with biological targets at the molecular level will provide insights into its mechanism of action and guide future modifications.

As computational tools continue to evolve, virtual screening methods will play an increasingly prominent role in drug discovery. These methods allow researchers to predict binding affinities and selectivity profiles before conducting expensive wet-lab experiments. The integration of machine learning algorithms with experimental data has further enhanced the accuracy and efficiency of these predictions.

In conclusion, 2 - ( 4 - ethoxypheny l ) - N - 1 - ( furan - 2 - yl ) propan - 2 - y lacet amide represents a fascinating molecule with significant pharmaceutical potential. Its unique structural features and preliminary biological activity make it a valuable asset in ongoing drug development efforts. With continued research and innovation, this compound holds promise for contributing to advancements in therapeutic intervention across multiple disease areas.